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Compound of Interest

Compound Name: Zinc valerate

CAS No.: 556-38-7

Cat. No.: B3059542

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of zinc valerate (Zn(C₅H₉O₂)₂), a zinc salt of valeric acid. This document details a common

synthetic methodology, outlines key characterization techniques, and presents relevant data to

support researchers in the fields of materials science and drug development. Zinc valerate's

role as a precursor for zinc oxide nanoparticles and its potential applications in pharmaceutical

formulations underscore the importance of understanding its fundamental properties.

Synthesis of Zinc Valerate
A prevalent and effective method for the synthesis of zinc valerate is through a metathesis

reaction, also known as a salt precipitation reaction. This method involves the reaction of a

soluble zinc salt, such as zinc chloride (ZnCl₂), with an alkali metal salt of valeric acid, typically

sodium valerate (NaC₅H₉O₂). The less soluble zinc valerate then precipitates from the

aqueous solution.

Experimental Protocol:
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Materials:

Valeric acid (C₅H₁₀O₂)

Sodium hydroxide (NaOH)

Zinc chloride (ZnCl₂)

Ethanol

Deionized water

Acetone

Procedure:

Preparation of Sodium Valerate:

Dissolve a specific molar amount of valeric acid in ethanol (e.g., 5.0 mmol in 50 mL).

To this solution, add an equimolar amount of aqueous sodium hydroxide solution (e.g., 5.0

mmol in a 1.0 M solution) dropwise while stirring. This reaction forms the sodium valerate

precursor.

Precipitation of Zinc Valerate:

In a separate flask, dissolve an excess of zinc chloride in deionized water (e.g., 50 mL).

Heat the sodium valerate solution to approximately 70°C.

Add the zinc chloride solution to the heated sodium valerate solution. A flocculent white

precipitate of zinc valerate will form immediately.[1]

Continue heating the mixture at 70°C for 30-60 minutes to ensure complete reaction.[1]

Refluxing temperatures in the range of 60–80°C are commonly reported for such reactions

in ethanol or aqueous media.[1]

Isolation and Purification:
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Filter the precipitate using a suitable filtration apparatus.

Wash the collected solid sequentially with deionized water, ethanol, methanol, and

acetone to remove any unreacted starting materials and byproducts.[1]

Dry the purified zinc valerate overnight at 40°C.[1]

For higher purity, the dried product can be recrystallized from ethanol.[1]

Diagram of the Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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